molecular formula C9H10N2O2 B8590299 N-Acetylmethyl-nicotinamide

N-Acetylmethyl-nicotinamide

Cat. No.: B8590299
M. Wt: 178.19 g/mol
InChI Key: UZGZESGIRAPRFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Acetylmethyl-nicotinamide is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

N-(2-oxopropyl)pyridine-3-carboxamide

InChI

InChI=1S/C9H10N2O2/c1-7(12)5-11-9(13)8-3-2-4-10-6-8/h2-4,6H,5H2,1H3,(H,11,13)

InChI Key

UZGZESGIRAPRFT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CNC(=O)C1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 40 g (0.370 mol) of aminoacetone in 500 ml of dry dichloromethane, 50 g (0.350 mol) of nicotinoyl chloride was added dropwise at room temperature under a nitrogen atmosphere. The mixture was refluxed 5 h followed by stirring overnight at room temperature. The colorless precipitate was collected by filtration and dissolved in 400 ml of water. After basification with ammonia the aqueous solution was extracted with 3×400 ml of dichloromethane. The combined organic phases were treated with charcoal and dried over magnesium sulphate. Removal of the solvent in vacuo gave a colorless solid, 73. Yield: 30.0 g (0.170 mol, 48%).
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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